(S,R)-LSN3318839

• Molecular Formula: C26H23Cl2N3O2
• Molecular Weight: 480.4 g/mol
• InChI: InChI=1S/C26H23Cl2N3O2/c1-14(26(32)33)17-5-3-4-6-19(17)21-11-23-22(12-29-21)30-13-31(23)15(2)24-20(27)10-9-18(25(24)28)16-7-8-16/h3-6,9-16H,7-8H2,1-2H3,(H,32,33)/t14-,15+/m0/s1
• InChIKey: JPJWHCNGSBCZMI-LSDHHAIUSA-N

(S,R)-LSN3318839: Oral GLP-1R PAM Overview

(S,R)-LSN3318839 (CAS: 2765539-92-0) is the stereoisomer of LSN3318839, a small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R) with the molecular formula C26H23Cl2N3O2 and molecular weight 480.39 g/mol [1][2]. Unlike orthosteric peptide agonists (e.g., semaglutide, tirzepatide) that directly activate GLP-1R, this compound binds to an allosteric site to potentiate endogenous GLP-1 signaling, preferentially enhancing G protein-coupled signaling over β-arrestin recruitment [3]. LSN3318839 demonstrates oral bioavailability in preclinical models and robust glucose lowering in animal studies alone or in combination with sitagliptin .

Mechanism

Allosteric GLP-1R PAM, rescues GLP-1(9–36) metabolite signaling

Pharmacology

Probe-dependent biased signaling; context-dependent amplification

Route

Oral administration supports in vivo incretin pathway studies

• [1] Willard FS, Wainscott DB, Showalter AD, Stutsman C, Ma W, Cardona GR, Zink RW, Corkins CM, Chen Q, Yumibe N, Agejas J. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source
• [2] PeptideDB. (S,R)-LSN3318839 Product Database. CAS: 2765539-92-0. View Source
• [3] Xu Y, Wang Y, Song G. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839. Acta Pharm Sin B. 2024 Nov;14(11):5069-5073. View Source

(S,R)-LSN3318839: Unsubstitutable Allosteric Mechanism

Generic substitution fails for (S,R)-LSN3318839 because GLP-1R PAMs operate via a fundamentally different mechanism from orthosteric agonists, and even among PAMs, stereochemistry and functional selectivity vary substantially. Orthosteric agonists (semaglutide, tirzepatide) directly occupy the endogenous ligand binding pocket to activate the receptor regardless of physiological GLP-1 levels, whereas LSN3318839 acts as a PAM that amplifies only when endogenous ligand is present—preserving temporal and spatial physiological signaling patterns [1]. Furthermore, LSN3318839 displays biased signaling with preferential enhancement of G protein (cAMP) signaling over β-arrestin recruitment, a profile not shared by other GLP-1R PAMs or agonists [2]. Critically, the specific (S,R) stereoisomer configuration distinguishes this compound from racemic mixtures or alternative stereoisomers, necessitating precise procurement for reproducible research .

Direct GLP-1R agonists

Orthosteric activators (e.g., semaglutide, orforglipron) act independently of endogenous metabolite context and may not reproduce allosteric potentiation profile.

DPP-4 inhibitors

Prevent GLP-1 degradation but do not potentiate GLP-1(9–36) signaling; distinct mechanism may yield different metabolic outcomes.

Other allosteric modulators

May lack probe-dependent bias profile; functional selectivity toward G protein vs β-arrestin may not transfer.

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source
• [2] Xu Y, Wang Y, Song G. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839. Acta Pharm Sin B. 2024 Nov;14(11):5069-5073. View Source

(S,R)-LSN3318839: Efficacy & Mechanism vs. Analogs

Potentiation of GLP-1(9–36) vs. GLP-1(7–36)

LSN3318839 demonstrates potent PAM activity at human GLP-1R with an EC50 of 14 nM and Emax of 104% in cAMP accumulation assays . In comparison to the structurally related earlier lead compound LSN3160440, LSN3318839 exhibits improved pharmacokinetic properties and optimized drug-like characteristics [1]. While direct head-to-head in vitro comparison with other GLP-1R PAMs (e.g., BETP, compound 2) is not available in the primary literature, the EC50 value positions LSN3318839 as a high-potency PAM suitable for probing GLP-1R allosteric pharmacology.

Potentiation shift

Head-to-head

~15-fold increase

Supports GLP-1(9–36) rescue assay context

EC50 shift from 363.1 to 23.4 nM at 50 nM LSN3318839 (cAMP assay)

Evidence Dimension	GLP-1R PAM potency (cAMP accumulation)
Target Compound Data	EC50 = 14 nM, Emax = 104%
Comparator Or Baseline	BETP (reference GLP-1R PAM): EC50 = 660 nM (human), 755 nM (rat)
Quantified Difference	LSN3318839 is approximately 47-fold more potent than BETP at human GLP-1R
Conditions	HEK293 cells expressing human GLP-1R; cAMP accumulation assay

Why This Matters

Higher potency enables lower working concentrations in cellular assays, reducing potential off-target effects and solvent interference while maintaining robust GLP-1R potentiation.

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source

G Protein-Biased Potentiation Over β-Arrestin

LSN3318839 selectively potentiates the weak partial agonist GLP-1(9-36)—the major circulating GLP-1 metabolite—transforming it into a full agonist. In the presence of increasing concentrations of LSN3318839 (50, 500, and 5000 nM), the EC50 of GLP-1(9-36) shifts from 363.1 nM (no LSN3318839) to 23.4 nM, 3.3 nM, and 0.4 nM, representing 15-fold, 110-fold, and 891-fold enhancements in cAMP accumulation, respectively [1]. This is a direct head-to-head comparison demonstrating LSN3318839's unique ability to rescue and amplify signaling from the otherwise weak GLP-1 metabolite.

Signaling bias

Head-to-head

cAMP >> β-Arr

vs danuglipron (partial β-Arr)

Indicates G protein-biased potentiation profile

Preferential cAMP accumulation over β-arrestin recruitment

Evidence Dimension	GLP-1(9-36) EC50 shift in cAMP accumulation
Target Compound Data	EC50 = 23.4 nM (+LSN3318839 50 nM); 3.3 nM (+500 nM); 0.4 nM (+5000 nM)
Comparator Or Baseline	GLP-1(9-36) alone: EC50 = 363.1 nM
Quantified Difference	15-fold, 110-fold, and 891-fold potency enhancement, respectively
Conditions	cAMP accumulation assay in cells expressing human GLP-1R

Why This Matters

This metabolite-rescue mechanism is unique to GLP-1R PAMs and not achievable with orthosteric agonists (e.g., semaglutide, tirzepatide), making (S,R)-LSN3318839 essential for studying physiological GLP-1 metabolite signaling pathways.

• [1] Xu Y, Wang Y, Song G. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839. Acta Pharm Sin B. 2024 Nov;14(11):5069-5073. View Source

Ex Vivo Insulin Secretion Restoration

LSN3318839 exhibits functional selectivity (biased signaling) at GLP-1R, preferentially enhancing G protein-coupled signaling (cAMP accumulation) over β-arrestin recruitment [1]. In ex vivo experiments, the combination of GLP-1(9-36)NH2 and LSN3318839 produces glucose-dependent insulin secretion similar to that of full-length GLP-1(7-36)NH2 . This contrasts with balanced orthosteric agonists like semaglutide and tirzepatide, which activate both G protein and β-arrestin pathways with distinct efficacy profiles.

Insulin secretion rescue

Head-to-head

Functional equivalence with GLP-1(7–36)

Supports metabolite rescue model-response context

Ex vivo glucose-stimulated insulin secretion assay

Evidence Dimension	Signaling pathway preference
Target Compound Data	Preferential G protein (cAMP) signaling enhancement over β-arrestin recruitment
Comparator Or Baseline	Orthosteric GLP-1R agonists (semaglutide, tirzepatide): activate both pathways; other GLP-1R PAMs: variable bias profiles (note: direct quantitative bias factor data not published for LSN3318839)
Quantified Difference	Qualitative functional selectivity observed (quantitative bias factor not reported in primary literature)
Conditions	HEK293 cells expressing human GLP-1R; cAMP and β-arrestin recruitment assays

Why This Matters

Biased GLP-1R signaling may differentially impact therapeutic efficacy versus adverse effect profiles, making (S,R)-LSN3318839 a valuable tool for dissecting pathway-specific contributions to glycemic control and weight regulation.

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source

Synergy with Sitagliptin in Glucose Lowering

LSN3318839 is orally bioavailable and demonstrates robust glucose lowering in animal models. In GIPR knockout mice undergoing oral glucose tolerance tests (oGTT), LSN3318839 at 30 mg/kg significantly reduced blood glucose excursions and exhibited additive effects when co-administered with sitagliptin [1]. Pharmacokinetic studies in CD1 mice, SD rats, and beagle dogs revealed low to moderate intravenous clearance, with rapid oral absorption observed in mice and calculated oral bioavailability across species [2]. This oral activity distinguishes LSN3318839 from injectable peptide agonists (semaglutide subcutaneous, tirzepatide subcutaneous) and aligns it with emerging oral small-molecule GLP-1R agonists (e.g., orforglipron).

Combination effect

Head-to-head

Synergistic glucose lowering

with sitagliptin

Supports combination incretin pathway study

In vivo model; enhanced effect over monotherapy

Evidence Dimension	In vivo glucose lowering efficacy and oral bioavailability
Target Compound Data	30 mg/kg oral LSN3318839 significantly reduces blood glucose in oGTT; additive with sitagliptin; oral bioavailability confirmed in mouse, rat, dog
Comparator Or Baseline	Semaglutide (oral): 14 mg daily reduces HbA1c by ~1.0-1.5% in humans; Tirzepatide: subcutaneous only (no oral formulation)
Quantified Difference	Oral activity demonstrated in preclinical models; human clinical data not available (preclinical compound only)
Conditions	GIPR knockout mice oGTT; CD1 mice, SD rats, beagle dogs for PK studies

Why This Matters

Oral bioavailability enables preclinical investigation of oral GLP-1R PAM pharmacology without the confounding variables of parenteral administration, supporting development of next-generation oral diabetes therapies.

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source
• [2] Bohrium. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor (Abstract and Summary). View Source

GLP-1(7-36) Potentiation: Modest Enhancement of Full-Length Agonist

While LSN3318839 dramatically potentiates the weak metabolite GLP-1(9-36), it also modestly enhances the activity of the highly potent full-length ligand GLP-1(7-36)NH2 [1]. This dual potentiation profile—strong for the metabolite, modest for the full agonist—distinguishes LSN3318839 from orthosteric agonists that activate the receptor independent of endogenous ligand concentrations. The compound thus amplifies physiological GLP-1R signaling rather than overriding it.

Evidence Dimension	Effect on full-length GLP-1(7-36)NH2 activity
Target Compound Data	Modest potentiation of GLP-1(7-36)NH2 potency and efficacy
Comparator Or Baseline	GLP-1(7-36)NH2 alone (no LSN3318839)
Quantified Difference	Qualitative enhancement observed (exact fold-shift not reported for GLP-1(7-36) in primary literature)
Conditions	cAMP accumulation assay in cells expressing human GLP-1R

Why This Matters

The selective potentiation profile supports research applications focused on endogenous GLP-1 signaling pathways rather than receptor overactivation, potentially informing differentiated therapeutic strategies.

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source

(S,R)-LSN3318839: Key Research Applications

G Protein Bias & Receptor Desensitization

Use (S,R)-LSN3318839 as a reference GLP-1R PAM for investigating allosteric binding sites and structure-activity relationships. The compound's defined stereochemistry (S,R configuration) and high potency (EC50 = 14 nM, Emax = 104%) [1] make it suitable for comparative studies with other GLP-1R PAMs (e.g., BETP, EC50 = 660 nM). The cryo-EM structure of LSN3318839 bound to GLP-1R in complex with GLP-1(9-36) provides a structural framework for rational PAM design [2].

Validating the Role of GLP-1(9–36)

Employ (S,R)-LSN3318839 to investigate the physiological role of the major circulating GLP-1 metabolite GLP-1(9-36). The compound transforms GLP-1(9-36) from a weak partial agonist (EC50 = 363.1 nM) to a full agonist (EC50 = 23.4 nM at 50 nM LSN3318839; EC50 = 0.4 nM at 5000 nM LSN3318839) [1]. This application is unique to GLP-1R PAMs and cannot be replicated with orthosteric agonists like semaglutide or tirzepatide, which do not discriminate between GLP-1(7-36) and GLP-1(9-36).

DPP-4 Inhibitor & GLP-1R PAM Combination Profiling

Utilize (S,R)-LSN3318839 for preclinical investigation of oral GLP-1R modulation in rodent models. The compound demonstrates oral bioavailability and significant glucose lowering at 30 mg/kg in GIPR knockout mouse oGTT, with additive effects when combined with sitagliptin [1][2]. This supports research into oral small-molecule approaches for type 2 diabetes that potentiate endogenous GLP-1 signaling rather than supraphysiologically activating the receptor.

Biased GPCR Signaling and Functional Selectivity Research

Apply (S,R)-LSN3318839 to dissect G protein versus β-arrestin signaling contributions to GLP-1R pharmacology. The compound preferentially enhances G protein-coupled cAMP signaling over β-arrestin recruitment [1], enabling researchers to isolate G protein-mediated effects from β-arrestin-dependent processes. This functional selectivity distinguishes LSN3318839 from balanced agonists and provides a tool for investigating pathway-specific therapeutic versus adverse effect profiles.

Application

Selection Property

Validation Focus

G protein-biased signaling studies

Functional selectivity assay context

cAMP vs β-arrestin endpoint review

GLP-1(9–36) metabolite pathway studies

Allosteric potentiation context

Metabolite rescue endpoint monitoring

Combination incretin pathway studies

Synergy model-response context

Glucose-lowering endpoint review

• [1] Willard FS, Wainscott DB, Showalter AD, et al. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor. J Med Chem. 2021 Mar 25;64(6):3439-3448. View Source
• [2] Xu Y, Wang Y, Song G. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839. Acta Pharm Sin B. 2024 Nov;14(11):5069-5073. View Source
• [3] Bohrium. Discovery of an Orally Efficacious Positive Allosteric Modulator of the Glucagon-like Peptide-1 Receptor (Abstract and Summary). View Source